Cas no 56491-86-2 (NOTA)

• Product Name: NOTA
• CAS No: 56491-86-2
• MF: C₁₂H₂₁N₃O₆
• MW: 303.311643362045
• MDL: MFCD00137938
• CID: 374257
• PubChem ID: 124326
• Update Time: 2025-04-19

NOTA Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine-1,4,7-triaceticacid, hexahydro-
• 1,4,7-TRIAZACYCLONONANE-N,N',N''-TRIACETIC ACID
• 2-[4,7-bis(carboxymethyl)-1,4,7-triazonan-1-yl]acetic acid
• NOTA
• 1,4,7-tricarboxymethyl-1,4,7-triazacyclononane
• CHEMBL2005280
• N,N',N''-Tris(carboxymethyl)-1,4,7-triazacyclononane
• Hexahydro-1H-1,4,7-triazonine-1,4,7-triacetic acid
• 1,4,7-triazacyclononane-n,n',n'-triacetic acid
• A902686
• BP-27907
• 1,4,7-triazacyclononane-1,4,7-triacetic acid
• NSC-696860
• DTXSID60205034
• 67Ga-9N3
• SCHEMBL173508
• HY-134418
• 2,2',2''-(1,4,7-triazonane-1,4,7-triyl)triacetic acid
• JHALWMSZGCVVEM-UHFFFAOYSA-N
• 1H-1,7-Triazonine-1,4,7-triacetic acid, octahydro-
• 2,2',2''-(1,4,7-triazonane-1,4,7-triyl)triaceticacid
• NCI60_034500
• s6923
• MFCD00137938
• AKOS016035272
• BS-46783
• CS-0142067
• T3910
• FT-0699859
• 1H-1,4,7-Triazonine-1,4,7-triacetic acid, hexahydro-
• E78085
• BDBM50452815
• 56491-86-2
• Z3235067151
• NSC696860
• EX-A8277E
• 2,2 inverted exclamation mark ,2 inverted exclamation mark inverted exclamation mark -(1,4,7-Triazonane-1,4,7-triyl)triacetic Acid
• DTXCID60127525
• DA-56271
• [4,7-BIS(CARBOXYMETHYL)-1,4,7-TRIAZONAN-1-YL]ACETIC ACID
• SY337771

• MDL： MFCD00137938
• Inchi： 1S/C12H21N3O6/c16-10(17)7-13-1-2-14(8-11(18)19)5-6-15(4-3-13)9-12(20)21/h1-9H2,(H,16,17)(H,18,19)(H,20,21)
• InChI Key： JHALWMSZGCVVEM-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(CC(=O)O)CCN(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 303.14313
• Monoisotopic Mass: 303.143
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.321
• Boiling Point: 572.9°C at 760 mmHg
• Flash Point: 300.3°C
• Refractive Index: 1.531
• PSA: 121.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives